molecular formula C13H17NO4S B8709298 Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one CAS No. 82697-76-5

Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one

Cat. No.: B8709298
CAS No.: 82697-76-5
M. Wt: 283.35 g/mol
InChI Key: RNZPUDNTBZUVDK-UHFFFAOYSA-N
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Description

Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

82697-76-5

Molecular Formula

C13H17NO4S

Molecular Weight

283.35 g/mol

IUPAC Name

2-(3,4,5-trimethoxyphenyl)-1,3-thiazinan-4-one

InChI

InChI=1S/C13H17NO4S/c1-16-9-6-8(7-10(17-2)12(9)18-3)13-14-11(15)4-5-19-13/h6-7,13H,4-5H2,1-3H3,(H,14,15)

InChI Key

RNZPUDNTBZUVDK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2NC(=O)CCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 19.6 g of 3,4,5-trimethoxybenzaldehyde, 10.6 g of 3-mercaptopropionic acid and 6 g of ammonium carbonate in 250 ml of benzene was refluxed for 5 hours at 80° C. in a flask provided with a Dean-Stark apparatus and the thus distilled water was removed. The crystals which separated out from the reaction mixture after reaction was over and on cooling the reaction mixture, were collected by filtration and recrystallized from benzene to give 21.8 g of colourless aciculates melting at 181° to 182° C. in a yield of 77%.
Quantity
19.6 g
Type
reactant
Reaction Step One
Quantity
10.6 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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